Cas no 221910-77-6 (benzyl N-[(1R)-4-oxocyclopent-2-en-1-yl]carbamate)

• Product Name: benzyl N-[(1R)-4-oxocyclopent-2-en-1-yl]carbamate
• CAS No: 221910-77-6
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5106575
• Update Time: 2025-07-02

benzyl N-[(1R)-4-oxocyclopent-2-en-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1R)-4-oxo-2-cyclopenten-1-yl]-, phenylmethyl ester (9CI)
• benzyl N-[(1R)-4-oxocyclopent-2-en-1-yl]carbamate

• Inchi： 1S/C13H13NO3/c15-12-7-6-11(8-12)14-13(16)17-9-10-4-2-1-3-5-10/h1-7,11H,8-9H2,(H,14,16)/t11-/m0/s1
• InChI Key： ZGDZYLKOHBZJJM-NSHDSACASA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@@H]1CC(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-[(1R)-4-oxocyclopent-2-en-1-yl]carbamate

Recent Advances in the Study of Benzyl N-[(1R)-4-oxocyclopent-2-en-1-yl]carbamate (CAS: 221910-77-6)

Benzyl N-[(1R)-4-oxocyclopent-2-en-1-yl]carbamate (CAS: 221910-77-6) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This chiral cyclopentenone derivative serves as a versatile building block in organic synthesis and has shown promising biological activities. Recent studies have focused on its applications in asymmetric synthesis, drug discovery, and as a precursor for bioactive molecules.

Structural analysis reveals that the compound's (1R) configuration and α,β-unsaturated carbonyl system contribute to its reactivity and potential biological interactions. The benzyl carbamate moiety provides both stability and opportunities for further functionalization, making this compound particularly valuable for medicinal chemistry applications. Recent X-ray crystallography studies have confirmed the compound's three-dimensional structure and provided insights into its conformational preferences.

In synthetic methodology development, researchers have utilized 221910-77-6 as a key intermediate in the synthesis of prostaglandin analogs and other bioactive cyclopentane derivatives. A 2023 study published in the Journal of Organic Chemistry demonstrated its effective use in [3+2] cycloaddition reactions to construct complex carbocyclic systems with high stereoselectivity. The compound's reactivity profile makes it particularly suitable for diversity-oriented synthesis approaches in drug discovery programs.

From a biological perspective, recent in vitro studies have investigated the compound's potential as a modulator of inflammatory pathways. Preliminary results suggest that derivatives of 221910-77-6 may interact with cyclooxygenase enzymes, though the exact mechanism of action requires further elucidation. These findings were presented at the 2023 American Chemical Society National Meeting, generating interest in the compound's therapeutic potential.

Process chemistry advancements have also been reported for the large-scale production of benzyl N-[(1R)-4-oxocyclopent-2-en-1-yl]carbamate. A 2024 patent application describes an improved asymmetric synthesis route with enhanced yield and enantiomeric purity, addressing previous challenges in manufacturing this chiral building block. This development is particularly significant for pharmaceutical applications requiring kilogram-scale quantities.

Future research directions for 221910-77-6 include exploration of its structure-activity relationships, development of novel synthetic transformations, and evaluation of its potential as a scaffold for drug discovery. The compound's unique structural features continue to inspire innovative applications in chemical biology and medicinal chemistry.